Cas no 2229258-00-6 (1-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}-N-methylcyclopropan-1-amine)

• Product Name: 1-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}-N-methylcyclopropan-1-amine
• CAS No: 2229258-00-6
• MF: C₁₁H₁₇N₃
• MW: 191.272782087326
• CID: 5825848
• PubChem ID: 165866553
• Update Time: 2025-10-25

1-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}-N-methylcyclopropan-1-amine
• EN300-1746283
• 2229258-00-6
• 1-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}-N-methylcyclopropan-1-amine

• Inchi： 1S/C11H17N3/c1-12-11(5-6-11)9-8-14-7-3-2-4-10(14)13-9/h8,12H,2-7H2,1H3
• InChI Key： HKKHKYLHZBKTEJ-UHFFFAOYSA-N
• SMILES： N(C)C1(C2=CN3CCCCC3=N2)CC1

Computed Properties

• Exact Mass: 191.142247555g/mol
• Monoisotopic Mass: 191.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 29.8Ų

Additional information on 1-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}-N-methylcyclopropan-1-amine

1-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}-N-methylcyclopropan-1-amine

The compound 1-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}-N-methylcyclopropan-1-amine (CAS No. 2229258-00-6) is a highly specialized organic molecule with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of imidazopyridines, which are known for their versatile applications in drug design and as building blocks for advanced materials. The molecule's structure features a cyclopropane ring fused with an imidazopyridine moiety and an N-methyl group, which contributes to its distinctive chemical properties.

Recent studies have highlighted the potential of imidazopyridines as scaffolds for developing bioactive compounds. For instance, researchers have explored the ability of this class of molecules to act as inhibitors of various enzymes, including kinases and proteases. The N-methylcyclopropane group in this compound has been shown to enhance its stability and bioavailability, making it a promising candidate for drug delivery systems. Furthermore, the imidazopyridine core has been implicated in modulating receptor activity, which could be leveraged in the development of novel therapeutics targeting neurodegenerative diseases or cancer.

The synthesis of 1-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}-N-methylcyclopropan-1-amine involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the formation of the imidazopyridine ring through cyclization reactions and the subsequent functionalization with the cyclopropane moiety. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure derivatives of this compound, which are invaluable for studying stereochemical effects in biological systems.

In terms of applications, this compound has shown potential in several areas. In medicinal chemistry, it serves as a lead compound for designing drugs targeting G-protein coupled receptors (GPCRs) and ion channels. Its ability to modulate these receptors could pave the way for treatments for conditions such as hypertension and chronic pain. Additionally, the molecule's electronic properties make it a candidate for use in organic electronics and optoelectronic devices.

Recent research has also focused on understanding the photophysical properties of imidazopyridines like this compound. Studies have demonstrated that these molecules exhibit strong fluorescence under certain conditions, which could be exploited in sensing applications or as components in light-emitting diodes (LEDs). The integration of the cyclopropane ring into the structure further enhances its mechanical stability and thermal resistance, making it suitable for high-performance materials.

The development of novel synthetic routes for this compound has been a focal point in recent years. For example, researchers have explored the use of transition metal catalysts to facilitate key steps in its synthesis. These methods not only improve yield but also reduce reaction times and costs. Such advancements are critical for scaling up production if this compound is to be commercialized on a larger scale.

In conclusion, 1-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}-N-methylcyclopropan-1-amine (CAS No. 2229258-00-6) represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique chemical structure and versatile properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its potential uses and mechanisms of action